2-[(3-methoxypropyl)amino]-N-methyl-5-nitro-N-phenylbenzamide

• IUPAC Name: 2-(3-methoxypropylamino)-N-methyl-5-nitro-N-phenylbenzamide
• InChI: InChI=1S/C18H21N3O4/c1-20(14-7-4-3-5-8-14)18(22)16-13-15(21(23)24)9-10-17(16)19-11-6-12-25-2/h3-5,7-10,13,19H,6,11-12H2,1-2H3
• InChI Key: TYMNUJBWBHDXSD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCCCOC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

2-[(3-methoxypropyl)amino]-N-methyl-5-nitro-N-phenylbenzamide, commonly known as MPAPB, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a research tool. This compound is a benzamide derivative and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

MPAPB has been used as a research tool in a variety of scientific fields. In neuroscience, it has been shown to act as a selective sigma-1 receptor agonist. Sigma-1 receptors are involved in a variety of cellular processes, including calcium signaling, protein folding, and stress response. MPAPB has been shown to modulate these processes and may have potential therapeutic applications for neurodegenerative diseases, such as Alzheimer's and Parkinson's.
In addition to its effects on sigma-1 receptors, MPAPB has also been shown to have analgesic properties. It has been used in preclinical studies to investigate the mechanisms of pain and to develop new pain treatments.

Mechanism of Action

The exact mechanism of action of MPAPB is not fully understood, but it is believed to act as a selective sigma-1 receptor agonist. Sigma-1 receptors are located in the endoplasmic reticulum and are involved in a variety of cellular processes, including calcium signaling, protein folding, and stress response. Activation of sigma-1 receptors by MPAPB can modulate these processes and may have potential therapeutic applications.
Biochemical and Physiological Effects:
MPAPB has been shown to have a variety of biochemical and physiological effects. In preclinical studies, it has been shown to have analgesic properties and to modulate the activity of sigma-1 receptors. It has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using MPAPB as a research tool is its selectivity for sigma-1 receptors. This allows researchers to investigate the specific effects of sigma-1 receptor activation without affecting other cellular processes. However, one limitation of using MPAPB is its potential toxicity. It has been shown to have cytotoxic effects at high concentrations and may not be suitable for long-term studies.

Future Directions

There are several future directions for research on MPAPB. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases. Further studies are needed to investigate its effects on sigma-1 receptors and to develop new treatments based on these findings.
Another area of interest is its potential use in pain management. Preclinical studies have shown that MPAPB has analgesic properties, and further research is needed to investigate its mechanisms of action and potential therapeutic applications.
Overall, MPAPB is a promising research tool with a variety of potential applications. Further studies are needed to fully understand its mechanisms of action and to develop new treatments based on its biochemical and physiological effects.